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Compound of Interest

Compound Name: C14 Ceramide

Cat. No.: B2986048

Essential Safety and Handling Guide for C14
Ceramide

For researchers, scientists, and drug development professionals, this guide provides immediate
and essential safety protocols, operational procedures, and disposal plans for handling C14
Ceramide (N-myristoyl-D-erythro-sphingosine). Adherence to these guidelines is critical to
ensure a safe laboratory environment and the integrity of your research.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for C14 Ceramide, providing a quick
reference for its physical properties and safety information.

Table 1: Physicochemical Properties of C14 Ceramide
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Property

Value

Chemical Name

N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-

heptadecen-1-yl]-tetradecanamide

Synonyms

Cer(d18:1/14:0), N-myristoyl-D-erythro-

sphingosine

CAS Number

34227-72-0[1][2][3][4][5]

Molecular Formula

C32He3NOs3[1][2][3][4]1[5]

Molecular Weight

509.9 g/mol [1][4][5]

Physical State

Crystalline solid[1]

Purity >95%[1]
Storage -20°C[1][2][4]
Solubility DMF: 0.15 mg/mL][1]

Table 2: Hazard Identification and Personal Protective Equipment (PPE)

Hazard Category

Description Recommended PPE

Chemical-resistant gloves

Skin Irritation May cause skin irritation. (e.g., nitrile, neoprene)[6], lab
coat.
o May cause serious eye Chemical safety glasses with
Eye Irritation o ] )
irritation. side shields or goggles.[6]

Respiratory Tract Irritation

] NIOSH-approved respirator
May cause respiratory tract ) ) ]
o with a particulate filter for
irritation if inhaled as dust.
powdered form.[6]

Toxicological Properties

Not fully investigated. Handle
) Use all recommended PPE.
as potentially hazardous.[6]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.caymanchem.com/product/22531/
https://www.avantiresearch.com/en-gb/products/product/860514-c14-ceramide-d181140
https://www.larodan.com/product/c14-ceramide/
https://www.usbio.net/biochemicals/C2777-79/C14-Ceramide-NMyristoylDsphingosine
https://www.scbt.com/p/c14-ceramide-34227-72-0
https://www.caymanchem.com/product/22531/
https://www.avantiresearch.com/en-gb/products/product/860514-c14-ceramide-d181140
https://www.larodan.com/product/c14-ceramide/
https://www.usbio.net/biochemicals/C2777-79/C14-Ceramide-NMyristoylDsphingosine
https://www.scbt.com/p/c14-ceramide-34227-72-0
https://www.caymanchem.com/product/22531/
https://www.usbio.net/biochemicals/C2777-79/C14-Ceramide-NMyristoylDsphingosine
https://www.scbt.com/p/c14-ceramide-34227-72-0
https://www.caymanchem.com/product/22531/
https://www.caymanchem.com/product/22531/
https://www.caymanchem.com/product/22531/
https://www.avantiresearch.com/en-gb/products/product/860514-c14-ceramide-d181140
https://www.usbio.net/biochemicals/C2777-79/C14-Ceramide-NMyristoylDsphingosine
https://www.caymanchem.com/product/22531/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2986048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling

Procedures
Preparation and Engineering Controls

o Work Area: Ensure the work area is clean, uncluttered, and well-ventilated.[6] A chemical
fume hood is recommended, especially when handling the powdered form.

o Safety Equipment: Confirm that an eyewash station and safety shower are readily
accessible.

e Documentation: Review the Safety Data Sheet (SDS) before starting any work.

Donning Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential
exposure. The following PPE is mandatory when handling C14 Ceramide:

Eye Protection: Chemical safety glasses with side shields or goggles are required.[6]

o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile, neoprene) must be
worn. Inspect gloves prior to use.[6]

» Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there
is a risk of splashing, consider additional protection such as a chemical-resistant apron.[6]

» Respiratory Protection: If working with the powdered form for extended periods or in a poorly
ventilated area, a NIOSH-approved respirator with an appropriate particulate filter is
recommended.[6]

Weighing and Handling the Solid Compound

» Transfer: Carefully transfer the required amount of C14 Ceramide from the storage container
to a weighing vessel within a chemical fume hood or a balance enclosure to minimize dust
generation.

e Avoid Inhalation: Avoid breathing in the dust.[6]
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» Static Discharge: Take precautionary measures against static discharge.

o Clean-Up: Promptly clean any spills using appropriate methods (see Accidental Release
Measures).

Dissolving the Compound

» Solvent Selection: Use an appropriate solvent as indicated by experimental protocols (e.g.,
DMF).[1]

e Procedure: Add the solvent to the weighed C14 Ceramide slowly to avoid splashing. If
necessary, sonicate or gently warm the solution to aid dissolution, ensuring adequate
ventilation.

o Container: Use a tightly sealed container for the solution.

Storage

e Short-term: May be stored at room temperature for short periods.[4]
e Long-term: Store at -20°C under an inert atmosphere for maximum stability.[1][2][4]
o Incompatibilities: Avoid storage with strong oxidizing agents.[6]

Emergency and Disposal Plan
First Aid Measures

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[7]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[7] Remove contaminated clothing.

 Inhalation: Move the exposed person to fresh air at once. If not breathing, give artificial
respiration. Get medical attention as soon as possible.[7][8]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[7]
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Accidental Release Measures

« |solate the Area: Keep unauthorized personnel away.
o Ventilate: Ensure adequate ventilation.

« Containment: Prevent further leakage or spillage if safe to do so. Prevent entry into
waterways, drains, or confined areas.[9]

e Clean-Up:

o Solid Spills: Carefully scoop up the material and place it into a suitable, labeled container
for disposal. Avoid creating dust.[9]

o Liquid Spills: Absorb with an inert material (e.g., sand, silica gel) and place in a sealed
container for disposal.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

Disposal Plan

Proper disposal of C14 Ceramide and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused C14 Ceramide as hazardous waste. Contact your
institution's environmental health and safety (EHS) office for specific guidelines.[6]

o Contaminated Materials: Any materials that have come into contact with C14 Ceramide,
such as pipette tips, gloves, and empty containers, should be considered contaminated and
disposed of as hazardous waste.[6]

Visual Workflow and Emergency Protocols
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Accidental Exposure

Skin Contact Eye Contact Inhalation
Wash with soap and water Flush eyes with water .
. . Move to fresh air
for 15 minutes for 15 minutes

If irritation persists

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ceramide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2986048#personal-protective-equipment-for-
handling-c14-ceramide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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